Cas no 856905-31-2 (2H-1,2,3-Triazole-4-carboxylic acid, 2-methyl-5-phenyl-)

• Product Name: 2H-1,2,3-Triazole-4-carboxylic acid, 2-methyl-5-phenyl-
• CAS No: 856905-31-2
• MF: C₁₀H₉N₃O₂
• MW: 203.197361707687
• CID: 1846458
• PubChem ID: 69181107
• Update Time: 2025-04-21

2H-1,2,3-Triazole-4-carboxylic acid, 2-methyl-5-phenyl- Chemical and Physical Properties

Names and Identifiers

• 2H-1,2,3-Triazole-4-carboxylic acid, 2-methyl-5-phenyl-
• DTXSID501212483
• SCHEMBL4767678
• 856905-31-2
• DB-150237
• 2-methyl-5-phenyl-2h-1,2,3-triazole-4-carboxylic acid

• Inchi： 1S/C10H9N3O2/c1-13-11-8(9(12-13)10(14)15)7-5-3-2-4-6-7/h2-6H,1H3,(H,14,15)
• InChI Key： OQKIVOXIMQOFGP-UHFFFAOYSA-N
• SMILES： OC(C1C(C2C=CC=CC=2)=NN(C)N=1)=O

Computed Properties

• Exact Mass: 203.069476538g/mol
• Monoisotopic Mass: 203.069476538g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 241
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 68Ų